Clomiphene Dimer

Specification

• Molecular Formula: C₄₆H₄₁Cl₂NO₂
• Molecular Weight: 710.73

Introduction

Chemical Structure and Properties

Clomiphene Dimer is a complex molecular structure derived from clomiphene, containing two clomiphene-like units joined together. The compound is formally named 2-(4-(2-chloro-1,2-diphenylvinyl)phenoxy)-N-(2-(4-(2-chloro-1,2-diphenylvinyl)phenoxy)ethyl)-N-ethylethan-1-amine, indicating its structural relationship to the parent compound clomiphene.

The physical and chemical properties of Clomiphene Dimer are summarized in the following table:

Property	Specification
Molecular Formula	C46H41Cl2NO2
Molecular Weight	710.74 g/mol
Appearance	Off-White Hygroscopic solid
Solubility	Soluble in DMSO
Storage Condition	2-8°C
Isomerism	Mixture of E and Z isomers

The chemical structure is characterized by two chloro-diphenylvinyl phenoxy groups linked through an ethylamine bridge. This configuration results from the dimerization of clomiphene molecules, potentially occurring during synthesis or as a degradation product.

Analytical Characterization and Identification

Clomiphene Dimer is typically analyzed and characterized using advanced analytical techniques. These methods are crucial for identifying and quantifying this compound in pharmaceutical preparations and for research purposes.

The analytical characterization often includes:

• High-Performance Liquid Chromatography (HPLC) for purity determination

• Liquid Chromatography (LC) for separation and identification

• Nuclear Magnetic Resonance (NMR) including 1H NMR and 13C NMR for structural confirmation

• Infrared Spectroscopy (IR) for functional group identification

• Mass Spectrometry for molecular weight confirmation and fragmentation pattern analysis

These analytical methods help establish the identity, purity, and quantity of Clomiphene Dimer, particularly when it appears as an impurity in clomiphene-based pharmaceutical products.

Pharmaceutical standards for Clomiphene Dimer reflect its importance in quality control processes. Companies such as Daicel Pharma and Hexonsynth produce reference standards of Clomiphene Dimer specifically for analytical purposes.

These standards typically include:

Aspect	Details
Certificate of Analysis	Comprehensive characterization data
Analytical Methods	HPLC, LC, NMR, IR, Mass
Purity Profile	Detailed impurity identification
Storage Requirements	Specific temperature conditions
Handling Precautions	For hygroscopic material

The availability of such standards is crucial for pharmaceutical manufacturers to establish analytical methods for detecting and quantifying Clomiphene Dimer in their products. This enables compliance with regulatory requirements regarding impurity profiles in pharmaceutical preparations.

Research Applications

Clomiphene Dimer serves important functions in pharmaceutical research:

• As a reference standard for analytical method development

• For quality control and stability studies

• In ANDA (Abbreviated New Drug Application) and DMF (Drug Master File) filing processes

• For method validation in pharmaceutical analysis

• In structure-activity relationship studies

Researchers utilize Clomiphene Dimer standards to develop and validate analytical methods for detecting impurities in clomiphene products. This is crucial for ensuring that pharmaceutical preparations meet quality standards throughout their shelf life.